Cas no 1378593-99-7 (1,7-dimethyl-1H-indazole-5-carbaldehyde)

• Product Name: 1,7-dimethyl-1H-indazole-5-carbaldehyde
• CAS No: 1378593-99-7
• MF: C₁₀H₁₀N₂O
• MW: 174.20
• CID: 5080320
• Update Time: 2025-11-01

1,7-dimethyl-1H-indazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,7-dimethyl-1H-indazole-5-carbaldehyde

• Inchi： 1S/C10H10N2O/c1-7-3-8(6-13)4-9-5-11-12(2)10(7)9/h3-6H,1-2H3
• InChI Key： MKVAAYFITPHMIK-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(C=O)C=C2C)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1,7-dimethyl-1H-indazole-5-carbaldehyde

Professional Introduction to 1,7-dimethyl-1H-indazole-5-carbaldehyde (CAS No. 1378593-99-7)

1,7-dimethyl-1H-indazole-5-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1378593-99-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound belongs to the indazole class, characterized by a fused benzene and pyrrole ring system, which is a common motif in many biologically active molecules. The presence of aldehyde functionality at the 5-position and methyl substituents at the 1- and 7-positions enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structural features of 1,7-dimethyl-1H-indazole-5-carbaldehyde contribute to its unique chemical properties. The indazole core provides a rigid aromatic system that can interact with biological targets through π-stacking or hydrophobic interactions. The aldehyde group (CHO) at the 5-position serves as a reactive handle for further functionalization, enabling the synthesis of more complex derivatives through condensation reactions, oxidation, or reduction processes. Additionally, the two methyl groups at the 1- and 7-positions increase the lipophilicity of the molecule, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles in biological systems.

In recent years, there has been growing interest in indazole derivatives as pharmacological agents due to their demonstrated efficacy in various therapeutic areas. 1,7-dimethyl-1H-indazole-5-carbaldehyde has been explored as a key intermediate in the synthesis of potential drug candidates targeting neurological disorders, inflammatory diseases, and cancer. Its structural similarity to known bioactive compounds makes it a promising scaffold for structure-based drug design.

One of the most compelling aspects of 1,7-dimethyl-1H-indazole-5-carbaldehyde is its role in the development of small-molecule inhibitors. Researchers have leveraged its aldehyde group to create covalent binders that can interact with specific enzymatic or protein targets. For instance, studies have shown that indazole derivatives can modulate the activity of kinases and other enzymes involved in signal transduction pathways. The methyl substituents at the 1- and 7-positions can be strategically modified to optimize binding affinity and selectivity, making this compound a valuable tool for generating lead compounds in drug discovery.

Recent advancements in computational chemistry have further enhanced the utility of 1,7-dimethyl-1H-indazole-5-carbaldehyde. Molecular docking simulations and virtual screening techniques have been employed to identify potential binding interactions between this compound and biological targets such as protein kinases or transcription factors. These computational approaches have accelerated the process of identifying promising candidates for further experimental validation.

The synthesis of 1,7-dimethyl-1H-indazole-5-carbaldehyde typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the aldehyde group and methyl substituents. The choice of synthetic pathway depends on factors such as yield efficiency, scalability, and cost-effectiveness. Recent improvements in synthetic methodologies have focused on greener chemistry principles, aiming to minimize waste and reduce environmental impact while maintaining high yields.

In addition to its pharmaceutical applications, 1,7-dimethyl-1H-indazole-5-carbaldehyde has found utility in materials science and agrochemical research. Its ability to participate in diverse chemical reactions makes it a versatile building block for synthesizing complex molecules with tailored properties. For example, researchers have explored its use in creating novel organic semiconductors or ligands for metal-catalyzed reactions.

The biological activity of 1,7-dimethyl-1H-indazole-5-carbaldehyde has been extensively studied in vitro and in vivo. Preliminary findings suggest that it may exhibit anti-inflammatory properties by modulating cytokine production or inhibiting key signaling pathways involved in inflammation. Furthermore, its potential role as an antioxidant has been investigated due to the presence of the aldehyde group, which can participate in redox reactions.

One notable area of research involves the exploration of 1,7-dimethyl-1H-indazole-5-carbaldehyde as an anticancer agent. Studies have demonstrated that indazole derivatives can induce apoptosis or inhibit proliferation in cancer cell lines by targeting specific molecular pathways. The aldehyde functionality allows for further derivatization into prodrugs or bioconjugates that can enhance tumor-specific delivery or improve therapeutic efficacy.

The development of novel analytical methods has also contributed to a better understanding of 1,7-dimethyl-1H-indazole-5-carbaldehyde's behavior in biological systems. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy provide valuable insights into its metabolism, distribution, and interaction with biological targets. These analytical tools are essential for optimizing drug formulations and ensuring safety profiles.

In conclusion, 1,7-dimethyl-1H-indazole-5-carbaldehyde (CAS No.1378593-99⁷) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases. Ongoing research continues to uncover novel applications and refine synthetic methodologies for this compound, underscoring its importance as a chemical building block in modern medicinal chemistry.